N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide
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Description
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H18F3NO3S2 and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications
Analogue Synthesis for Enzyme Studies
- Enzyme System Investigations : This compound and its analogues, such as 2-(methylthio)ethanesulfonate, are synthesized to investigate their activity in enzyme systems like methyl-coenzyme M reductase found in Methanobacterium thermoautotrophicum (Gunsalus, Romesser, & Wolfe, 1978). These studies are crucial for understanding the biochemical processes in methanogenic bacteria.
Chemical Synthesis and Characterization
- Development of Self-Assemblies : The compound reacts readily in certain conditions to form complex structures like three-dimensional self-assemblies, which are significant in materials science for their unique properties and potential applications (Shankar, Jain, Kociok‐Köhn, & Molloy, 2011).
Methane Biosynthesis Inhibition
- Methane Biosynthesis Studies : Analogues of this compound have been used to study their effects on methane biosynthesis, providing insights into methanogenesis and potential applications in controlling methane emissions (Wackett, Honek, Begley, Wallace, Orme-Johnson, & Walsh, 1987).
Organic Synthesis Applications
- Organic Synthesis : The compound is used in organic synthesis, acting as a versatile reagent in reactions like electrophilic alkylation and nucleophilic allylation. This has implications for developing new synthetic pathways and molecules (Sato, Okura, Otera, & Nozaki, 1987).
Pharmacological Research
- Pharmacological Research : The compound has been explored in the synthesis of pharmacologically active molecules, such as in the development of antiplatelet and analgesic agents, demonstrating its utility in medicinal chemistry (Bruno, Brullo, Schenone, Bondavalli, Ranise, Tognolini, Ballabeni, & Barocelli, 2004).
Properties
IUPAC Name |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3NO3S2/c1-11-3-8-15(24-11)14(23-2)9-20-25(21,22)10-12-4-6-13(7-5-12)16(17,18)19/h3-8,14,20H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTHYDTGDSJODSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNS(=O)(=O)CC2=CC=C(C=C2)C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.